Cas no 61325-77-7 (2-ethyl-8-methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine)
61325-77-7 structure
Product Name:2-ethyl-8-methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine
CAS No:61325-77-7
MF:C19H24N4S
MW:340.485662460327
CID:1626925
PubChem ID:3045283
Update Time:2025-04-21
2-ethyl-8-methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-8-methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine
- 10H-thieno[2,3-b][1,5]benzodiazepine, 2-ethyl-8-methyl-4-(4-methyl-1-piperazinyl)-
- 61325-77-7
- 10H-Thieno(2,3-b)(1,5)benzodiazepine, 2-ethyl-8-methyl-4-(4-methyl-1-piperazinyl)-
- CHEMBL354425
- 2-Ethyl-8-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepine
- BRN 1034585
- DTXSID40210227
-
- Inchi: 1S/C19H24N4S/c1-4-14-12-15-18(23-9-7-22(3)8-10-23)20-16-6-5-13(2)11-17(16)21-19(15)24-14/h5-6,11-12,21H,4,7-10H2,1-3H3
- InChI Key: MABIPRXOTXEGCU-UHFFFAOYSA-N
- SMILES: S1C(CC)=CC2=C1NC1C=C(C)C=CC=1N=C2N1CCN(C)CC1
Computed Properties
- Exact Mass: 340.17242
- Monoisotopic Mass: 340.17216796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 35.16
2-ethyl-8-methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine Related Literature
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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